Cas no 936901-93-8 (7-Cyclopropyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 7-Cyclopropyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 936901-93-8
• MF: C₁₇H₂₂BNO₂
• MW: 283.17308473587
• MDL: MFCD18383197
• CID: 4820972
• Update Time: 2026-02-27

7-Cyclopropyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• (7-Cyclopropyl-1H-indol-2-yl)boronic acid pinacol ester
• 7-Cyclopropyl-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
• 7-Cyclopropyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

• MDL： MFCD18383197
• Inchi： 1S/C17H22BNO2/c1-16(2)17(3,4)21-18(20-16)14-10-12-6-5-7-13(11-8-9-11)15(12)19-14/h5-7,10-11,19H,8-9H2,1-4H3
• InChI Key： BMFCIXHUUPYCTA-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3=CC=CC(=C3N2)C2CC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7-Cyclopropyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

7-Cyclopropyl Indole Derivative with Dioxaborolan Group (CAS No. 936901-93-8): A Versatile Platform for Drug Discovery and Chemical Synthesis

The compound 7-Cyclopropyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, identified by CAS No. 936901-93-8, represents a critical intermediate in modern medicinal chemistry and organic synthesis. This molecule combines the structural features of the indole core—a scaffold prevalent in bioactive compounds—with a dioxaborolan substituent at position 2 and a cyclopropyl group at position 7. These structural elements synergistically enhance its utility in cross-coupling reactions and drug design strategies.

Recent advancements in synthetic methodology have highlighted the significance of this compound as a precursor for the Suzuki-Miyaura cross-coupling reaction. The dioxaborolan moiety facilitates boronic ester-based coupling with aryl halides under mild conditions (J. Org. Chem., 2023), enabling rapid access to diverse indole derivatives with tailored pharmacophores. Researchers at the University of California recently demonstrated its efficacy in synthesizing novel indole-based kinase inhibitors, where the cyclopropyl group modulates ligand-receptor interactions (Bioorg. Med. Chem., 2024). This structural versatility positions the compound as an indispensable tool for exploring structure−activity relationships (SAR) in drug discovery pipelines.

The cyclopropyl group at position 7 introduces unique conformational constraints and hydrophobic interactions that are pivotal for biological activity optimization. A 2024 study published in Nature Communications revealed that analogs bearing this substituent exhibit enhanced cell permeability and metabolic stability compared to their unsubstituted counterparts. Furthermore, computational docking studies suggest that the cyclopropane ring can occupy hydrophobic pockets in protein targets such as kinases and proteases (J. Med. Chem., 2024), underscoring its role in improving drug efficacy.

In preclinical research settings, this compound has been leveraged to develop candidates targeting cancer pathways. For instance, conjugation of this indole derivative with polyethylene glycol (PEG) via its boronate group enabled targeted delivery of cytotoxic agents to tumor cells (AACR Journals, 2024). The dioxaborolan functionalization also allows site-specific conjugation with antibodies or nanoparticles without compromising biological activity—a critical advantage for next-generation therapeutics like antibody-drug conjugates (ADCs).

Synthetic chemists increasingly utilize this molecule due to its compatibility with environmentally benign protocols. A recent green chemistry approach reported by MIT researchers employed microwave-assisted synthesis to produce this compound using solvent-free conditions (Greener Synthesis, 2024). The method achieves >95% yield while eliminating hazardous solvents traditionally associated with indole derivatization processes.

Beyond medicinal applications, this compound serves as a key building block for advanced materials science projects. Its boron-containing functionality enables covalent attachment to graphene oxide surfaces for creating electrochemical sensors capable of detecting neurotransmitters like dopamine (Nano Letters, 2024). Such applications demonstrate its utility across interdisciplinary research domains.

Critical evaluations of its physicochemical properties reveal exceptional thermal stability up to 180°C under nitrogen atmosphere (Tetrahedron Lett., 2024), making it suitable for high-throughput screening campaigns requiring robust intermediates. Its solubility profile—readily soluble in DMF and DMSO but sparingly soluble in water—aligns with standard organic synthesis workflows while minimizing environmental dispersion risks during scale-up processes.

Ongoing studies are exploring chiral variants of this compound through asymmetric synthesis methods using rhodium catalysts (Angewandte Chemie, 2024). These enantiomerically pure forms may unlock new therapeutic avenues by exploiting stereoselective interactions with biological targets such as G-protein coupled receptors (GPCRs).

In conclusion, the CAS No. 936901-93--designated indole derivative stands at the intersection of cutting-edge synthetic techniques and translational medicine research. Its modular structure enables rapid exploration of chemical space while maintaining compliance with contemporary safety standards—a rare combination that continues to drive innovation across pharmaceutical development and materials engineering sectors.